Cas no 27807-79-0 (Phosphorothioic acid,O,O-diethyl S-[2-(ethylthio)propyl] ester)
27807-79-0 structure
Product Name:Phosphorothioic acid,O,O-diethyl S-[2-(ethylthio)propyl] ester
CAS No:27807-79-0
MF:C9H21O3PS2
MW:272.365001440048
CID:275673
PubChem ID:214167
Update Time:2025-04-19
Phosphorothioic acid,O,O-diethyl S-[2-(ethylthio)propyl] ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphorothioic acid,O,O-diethyl S-[2-(ethylthio)propyl] ester
- o,o-diethyl s-[2-(ethylsulfanyl)propyl] phosphorothioate
- DTXSID10950486
- BRN 1951910
- Phosphorothioic acid, O,O-diethyl S-(2-(ethylthio)propyl) ester
- AI3-27416
- O,O-Diethyl S-(2-(ethylthio)propyl)phosphorothioate
- 27807-79-0
-
- Inchi: 1S/C9H21O3PS2/c1-5-11-13(10,12-6-2)15-8-9(4)14-7-3/h9H,5-8H2,1-4H3
- InChI Key: SRSCBCSKEHCTRL-UHFFFAOYSA-N
- SMILES: S(CC(C)SCC)P(=O)(OCC)OCC
Computed Properties
- Exact Mass: 272.06713
- Monoisotopic Mass: 272.06697387g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 9
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 86.1Ų
Experimental Properties
- PSA: 35.53
Phosphorothioic acid,O,O-diethyl S-[2-(ethylthio)propyl] ester Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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